molecular formula C6H11ClFNO2 B8799811 Methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride

Methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride

Cat. No.: B8799811
M. Wt: 183.61 g/mol
InChI Key: SJLXDUCYXKAYFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C6H11ClFNO2 and its molecular weight is 183.61 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H11ClFNO2

Molecular Weight

183.61 g/mol

IUPAC Name

methyl 4-fluoropyrrolidine-2-carboxylate;hydrochloride

InChI

InChI=1S/C6H10FNO2.ClH/c1-10-6(9)5-2-4(7)3-8-5;/h4-5,8H,2-3H2,1H3;1H

InChI Key

SJLXDUCYXKAYFC-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CC(CN1)F.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A round bottom flask was charged with (2S,4R)-4-fluoropyrrolidine-2-carboxylic acid (300 mg, 2254 μmol) and 22 mL MeOH. The heterogeneous mixture was cooled to 0° C. under nitrogen, and thionyl chloride (181 μl, 2479 μmol) was added dropwise. The reaction mixture was allowed to warm slowly to RT, and stirring was continued overnight at 65° C. The mixture was concentrated under high vacuum to provide methyl 4-fluoropyrrolidine-2-carboxylate hydrochloride as a mixture of the (2S,4R) and (2R,4R) diastereomers, confirmed by 1H and 13C NMR.
Quantity
300 mg
Type
reactant
Reaction Step One
Name
Quantity
22 mL
Type
reactant
Reaction Step One
Quantity
181 μL
Type
reactant
Reaction Step Two

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